Cas no 99-33-2 (3,5-Dinitrobenzoyl chloride)

• Product Name: 3,5-Dinitrobenzoyl chloride
• CAS No: 99-33-2
• MF: C₇H₃ClN₂O₅
• MW: 230.562120676041
• MDL: MFCD00007248
• CID: 35015
• PubChem ID: 24866325
• Update Time: 2025-11-02

3,5-Dinitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitrobenzoyl chloride
• 3,5-Dinitrobenzoic acid chloride
• 3,5-Dinitrobenzoic chloride
• DNBC
• 3,5-Dinitrobenzoyl Chloride [for HPLC Labeling]
• 3,5-DINITROBENZOYL CHLORIDE FOR SYNTHESIS
• BENZOYL CHLORIDE,3,5-DINITRO
• BENZOYL CHLORIDE,3,5-DINITRO-
• EINECS 202-750-6
• NSC 2697
• 3,5-Dinitrobenzoyl chloride,98%

• MDL： MFCD00007248
• Inchi： 1S/C7H3ClN2O5/c8-7(11)4-1-5(9(12)13)3-6(2-4)10(14)15/h1-3H
• InChI Key： NNOHXABAQAGKRZ-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)Cl
• BRN： 990249

Computed Properties

• Exact Mass: 229.97300
• Monoisotopic Mass: 229.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 1.8836 (rough estimate)
• Melting Point: 68-69 °C (lit.)
• Boiling Point: 196 °C/11 mmHg(lit.)
• Flash Point: 196°C/12mm
• Refractive Index: 1.6290 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, water, moisture, nitrates, combustible material. Refrigerate.
• PSA: 108.71000
• LogP: 2.92840
• Merck: 3277
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in ethanol, acetone, benzene, easily soluble in sodium hydroxide aqueous solution.

3,5-Dinitrobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25
• FLUKA BRAND F CODES：21
• RTECS：DM6637000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents

Additional information on 3,5-Dinitrobenzoyl chloride

3,5-Dinitrobenzoyl Chloride (CAS No. 99-33-2): Properties, Applications, and Market Insights

3,5-Dinitrobenzoyl chloride (CAS No. 99-33-2) is a highly specialized organic compound widely used in synthetic chemistry and industrial applications. Known for its reactive benzoyl chloride group and nitro substituents, this compound serves as a crucial intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₇H₃ClN₂O₅, highlights its unique structural features, making it a subject of interest for researchers and manufacturers alike.

The chemical properties of 3,5-dinitrobenzoyl chloride include a molecular weight of 230.56 g/mol and a melting point range of 68-72°C. Its pale yellow crystalline form is soluble in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). The presence of two nitro groups at the 3 and 5 positions enhances its electrophilic character, enabling efficient acylation reactions. This reactivity is particularly valuable in peptide coupling and the synthesis of esters and amides.

In pharmaceutical applications, 3,5-dinitrobenzoyl chloride is utilized as a derivatizing agent for the analysis of chiral compounds. Its ability to form stable derivatives with amines and alcohols makes it indispensable in high-performance liquid chromatography (HPLC) for enantiomeric purity testing. Recent trends in drug development emphasize the need for precise chiral separations, driving demand for this reagent in R&D laboratories.

The agrochemical industry also benefits from the use of 3,5-dinitrobenzoyl chloride in synthesizing herbicides and fungicides. Its role in creating bioactive molecules with enhanced efficacy aligns with the growing focus on sustainable crop protection solutions. As global agriculture faces challenges from climate change and pesticide resistance, innovative intermediates like this compound are gaining attention.

From a market perspective, the demand for 3,5-dinitrobenzoyl chloride is influenced by advancements in green chemistry and regulatory shifts favoring safer synthetic routes. Manufacturers are investing in scalable production methods to meet the needs of pharmaceutical and agrochemical sectors. Key players in Asia and North America are expanding their portfolios to include high-purity grades of this compound, catering to stringent quality standards.

Researchers exploring 3,5-dinitrobenzoyl chloride often search for topics such as "synthesis of dinitrobenzoyl derivatives" or "applications in chiral analysis." These queries reflect the compound's relevance in modern analytical chemistry. Additionally, discussions on platforms like ResearchGate highlight its utility in designing novel catalysts and functional materials, further broadening its scope.

Handling 3,5-dinitrobenzoyl chloride requires adherence to standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified under stringent regulatory categories, its reactivity warrants careful storage in cool, dry conditions away from moisture and incompatible substances.

In summary, 3,5-dinitrobenzoyl chloride (CAS No. 99-33-2) is a versatile building block with significant applications across multiple industries. Its unique chemical profile and adaptability to emerging trends in science and technology ensure its continued importance in both academic and industrial settings. Future developments may explore its potential in nanotechnology and biodegradable materials, aligning with global sustainability goals.